molecular formula C21H15F3Sn B8483902 Stannane, triphenyl(3,3,3-trifluoro-1-propynyl)- CAS No. 503311-60-2

Stannane, triphenyl(3,3,3-trifluoro-1-propynyl)-

Cat. No.: B8483902
CAS No.: 503311-60-2
M. Wt: 443.0 g/mol
InChI Key: JWJHWIGZRWDSJK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Stannane, triphenyl(3,3,3-trifluoro-1-propynyl)- is a useful research compound. Its molecular formula is C21H15F3Sn and its molecular weight is 443.0 g/mol. The purity is usually 95%.
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Properties

CAS No.

503311-60-2

Molecular Formula

C21H15F3Sn

Molecular Weight

443.0 g/mol

IUPAC Name

triphenyl(3,3,3-trifluoroprop-1-ynyl)stannane

InChI

InChI=1S/3C6H5.C3F3.Sn/c3*1-2-4-6-5-3-1;1-2-3(4,5)6;/h3*1-5H;;

InChI Key

JWJHWIGZRWDSJK-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)[Sn](C#CC(F)(F)F)(C2=CC=CC=C2)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

The triphenylstannane derivative was prepared using a modified procedure of Brisdon (Chem. Commun. 2002, 2420-2421). Accordingly, 1,1,1,3,3-pentafluoropropane (2.0 g, 14.9 mmol) was condensed into a 500 mL three neck round bottom flask containing ether (20 mL) cooled to −15° C. The mixture was maintained below −10° C. while n-BuLi (2.5 M in hexanes, 16.08 mL, 40.2 mmol) was added. After the reaction was stirred for 10 minutes at −10° C., triphenyl tin chloride (5 g, 13.4 mmol) was added as a solution in ether, maintaining −10° C. The mixture was slowly warmed to room temperature and allowed to stir for an additional 4 hours. An excess of hexanes (300 mL) was added and then the settled mixture was filtered through Celite®. Concentration of the filtered solution in vacuo afforded a pale yellow solid which was purified by column chromatography (SiO2: ether/hexanes, 1:10) affording 5.2 g (78%) of the triphenylstannane derivative as an off white solid.
Quantity
2 g
Type
reactant
Reaction Step One
[Compound]
Name
three
Quantity
500 mL
Type
reactant
Reaction Step Two
Quantity
16.08 mL
Type
reactant
Reaction Step Three
Quantity
5 g
Type
reactant
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
[Compound]
Name
hexanes
Quantity
300 mL
Type
solvent
Reaction Step Five
Name
Quantity
20 mL
Type
solvent
Reaction Step Six
Yield
78%

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